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Compound of Interest

Compound Name: Ceranib 1

Cat. No.: B10782915

Get Quote

Introduction: The Ceramide Rheostat & Stability
Ceranib 1 is a potent, non-lipid inhibitor of acid ceramidase (ASAH1). By blocking the

hydrolysis of ceramide into sphingosine and sphingosine-1-phosphate (S1P), it forces the

cellular "sphingolipid rheostat" toward apoptosis and away from proliferation.[1][2]

The Critical Challenge: In long-term experiments (longitudinal cell survival or in vivo tumor

regression), the stability of Ceranib 1 is the primary variable affecting reproducibility. As a

hydrophobic small molecule (C₂₆H₂₁NO₃), it faces two main threats: precipitation in aqueous

media and hydrolytic degradation over time. This guide provides the protocols to control these

variables.

Part 1: Storage & Reconstitution (The Foundation)
Q: I just received Ceranib 1 powder. How should I store it to ensure long-term viability? A:

Powder: Store at -20°C (stable for ~1-3 years) or -80°C. Keep the vial desiccated and

protected from light.

Stock Solution: Reconstitute in high-grade anhydrous DMSO.
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Concentration: We recommend a stock of 10 mM to 25 mM. (Solubility limit in DMSO is

~60-100 mM, but lower concentrations reduce precipitation risk upon thawing).

Storage: Aliquot immediately into single-use vials to avoid freeze-thaw cycles. Store at

-80°C (stable for 6 months) or -20°C (stable for 1 month).

Q: Why is my Ceranib 1 stock solution cloudy after thawing? A: This indicates precipitation,

often caused by moisture ingress into the DMSO (DMSO is hygroscopic) or insufficient

warming.

The Fix: Warm the vial to 37°C for 5–10 minutes and sonicate in a water bath for 5 minutes.

The Check: Hold the vial up to a light source. If any turbidity remains, do not use it for

quantitative IC50 work; the effective concentration is unknown.

Q: Can I use ethanol as a solvent instead of DMSO? A: Not recommended. Ceranib 1 has

poor solubility in ethanol compared to DMSO. Ethanol also evaporates faster, altering stock

concentrations during repeated handling. Stick to anhydrous DMSO for the master stock.

Part 2: In Vitro Experimental Stability
Q: I am running a 7-day clonogenic assay. Can I add Ceranib 1 once at the beginning? A: No.

While Ceranib 1 is relatively stable in culture media for 24–48 hours, it will likely precipitate or

degrade/bind to plastic over 7 days, leading to a "sawtooth" exposure profile rather than

constant inhibition.

Protocol: Replenish the media containing fresh Ceranib 1 every 48 hours.

Why: This maintains the "pressure" on acid ceramidase. Without replenishment, cells may

metabolize the accumulated ceramide or upregulate compensatory pathways (e.g.,

sphingomyelin synthase).

Q: Does Fetal Bovine Serum (FBS) affect Ceranib 1 potency? A: Yes. Like many hydrophobic

inhibitors, Ceranib 1 can bind non-specifically to serum albumin.

Adjustment: If shifting from 10% FBS to low-serum (1% or 0.5%) conditions, you may

observe increased potency (lower IC50) because the "free fraction" of the drug is higher.
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Consistency: Always keep FBS concentrations constant between replicates.

Q: I see crystals in my cell culture wells after adding the drug. What happened? A: You likely

exceeded the aqueous solubility limit or added the DMSO stock too quickly.

The "Crash" Phenomenon: Adding 100% DMSO stock directly to media can cause a local

high-concentration zone where the drug crashes out before dispersing.

Better Protocol:

Dilute your DMSO stock 1:10 into sterile PBS or media in a separate tube to create a 10x

intermediate.

Vortex immediately.

Add this intermediate to your cells dropwise while swirling the plate.

Keep final DMSO concentration <0.5% (v/v).

Part 3: In Vivo & Formulation
Q: Can I prepare a large batch of Ceranib 1 for a 2-week animal study? A: Absolutely not.

Aqueous formulations of Ceranib 1 are thermodynamically unstable.

Rule: Prepare the formulation fresh daily (or immediately prior to injection).

Risk: Storing the formulated drug at 4°C overnight can lead to micro-precipitation that is

invisible to the naked eye but will cause embolisms or reduced bioavailability in mice.

Q: What is the recommended vehicle for IP injection? A: Simple saline will not work. You need

a surfactant/co-solvent system to solubilize the hydrophobic structure.

Standard Formulation:

10% DMSO (Solubilizer)

40% PEG300 (Co-solvent)

5% Tween-80 (Surfactant)
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45% Saline (Diluent)

Mixing Order: DMSO

PEG300

Tween-80

Saline. Vortex thoroughly between each addition.

Part 4: Troubleshooting & QC
Q: How do I verify if my Ceranib 1 is actually inhibiting Ceramidase in my cells? A: Do not rely

solely on cell death (MTS/MTT) as a readout, as that is a downstream effect.

The Gold Standard:LC-MS/MS Sphingolipid Profiling.

Treat cells for 24 hours.[1]

Lipid Extract.

Success Criteria: You must see a statistically significant increase in Total Ceramide (C16,

C24) and a decrease in Sphingosine and S1P compared to vehicle control.

The "Quick" Check: If you lack LC-MS, use a fluorogenic ceramidase substrate assay (in

lysates), though this measures enzyme capacity, not necessarily intracellular inhibition if the

drug isn't entering the cell.

Visualizing the Mechanism & Workflow
Figure 1: Ceranib 1 Mechanism of Action
This diagram illustrates how Ceranib 1 shifts the balance from survival (S1P) to death

(Ceramide).
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Caption: Ceranib 1 blocks Acid Ceramidase, causing accumulation of pro-apoptotic Ceramide

and depletion of pro-survival S1P.[1][2][3]

Figure 2: Stability & QC Decision Tree
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Follow this workflow to determine if your experimental setup is valid.
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Caption: Workflow for verifying Ceranib 1 solubility before and during experiments.

Summary Data Tables
Table 1: Solubility & Storage Specifications

Parameter Specification Notes

MW 395.45 g/mol C₂₆H₂₁NO₃

Solubility (DMSO) ~25–60 mg/mL
Warmth/Sonication often

required for max solubility.

Solubility (Water) Insoluble
Requires surfactant (Tween-

80) or carrier (Cyclodextrin).

Stock Stability (-80°C) 6 Months Avoid repeated freeze-thaw.

Stock Stability (-20°C) 1 Month
Hygroscopic risk increases

over time.

In Vivo Formulation Use Fresh Do not store >4 hours.

Table 2: Troubleshooting Matrix
Symptom Probable Cause Corrective Action

Low Potency (High IC50)
Drug degradation or

precipitation.

Check stock clarity; ensure

fresh media replenishment

every 48h.

High Toxicity (Vehicle) DMSO concentration >0.5%.
Reduce DMSO; use

intermediate dilution step.

Variable Replicates
Inconsistent sonication of

stock.

Standardize sonication time (5

min) before every use.

References
Draper, J. M., et al. (2011).Discovery and evaluation of inhibitors of human ceramidase.

Molecular Cancer Therapeutics. Link
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Key Finding: Establishes Ceranib 1 as an acid ceramidase inhibitor and defines the IC50
(~4 µM) in SKOV3 cells.

MedChemExpress.Ceranib-1 Product Datasheet & Handling.Link

Key Finding: Provides solubility data (DMSO) and specific storage stability timelines
(-20°C vs -80°C).

Realini, N., et al. (2013).Ceramidases: From structure to function. Biological Chemistry. Link

Key Finding: Reviews the structural biology of ceramidases and the mechanism of
inhibition by small molecules like Ceranib 1.

R&D Systems.Ceranib 1 Chemical Properties.Link

Key Finding: Confirms molecular weight and solubility limits.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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